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Compound of Interest

Compound Name: M199

Cat. No.: B15296203

For Immediate Implementation: This document outlines the crucial personal protective
equipment (PPE) and procedural guidelines for safely handling M199, a widely used cell
culture medium. Adherence to these protocols is essential for protecting laboratory personnel
from potential hazards and ensuring the aseptic integrity of cell cultures. M199, while generally
not classified as hazardous, requires careful handling to minimize risks associated with its
components and to prevent contamination.[1][2][3]

M199 is a complex mixture of amino acids, vitamins, inorganic salts, and other nutrients
designed to support the growth of various cell types in vitro.[4][5][6] Originally developed for the
culture of non-transformed cells, its applications have expanded to include virology and vaccine
production.[7] It is available in both liquid and powdered forms.[8] The primary hazards are
associated with the powdered form, which can cause irritation to the eyes, skin, and respiratory
tract, and the potential for microbiological contamination of the liquid medium.[2]

Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling M199 to create a barrier
between the user and the material. This not only protects the researcher but also prevents
contamination of the cell culture.[9]
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PPE Component

Specification

Purpose

Eye Protection

Safety glasses with side

shields or safety goggles.[1][2]
[3]

To protect eyes from splashes
of liquid M199 or from airborne

powder particles.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or latex).[1][2][3]
[10]

To prevent skin contact with
the medium. Gloves must be
inspected before use and

changed if contaminated.[1]

Body Protection

A clean, buttoned laboratory
coat.[11][12]

To protect skin and clothing
from spills. A dedicated lab
coat for cell culture work is
recommended.[11][12]

Respiratory Protection

Generally not required for
liquid M199. A respirator or
protective mask is
recommended when handling
the powdered form to avoid
inhalation of dust.[2][3]

To prevent irritation of the
respiratory tract from powder

inhalation.[2]

Operational Plan for Handling M199

Aseptic technique is paramount when working with M199 to prevent contamination of the cell

culture.[9]

Preparation:

o Before starting, ensure the biological safety cabinet (BSC) is clean and has been

decontaminated with 70% ethanol.

o Gather all necessary sterile materials: M199 medium, sterile pipettes, culture flasks, etc.

» Wipe the exterior of all containers with 70% ethanol before placing them in the BSC.[9]

Handling Liquid M199:
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» Perform all manipulations of open containers within the sterile environment of a BSC.
o Use sterile pipettes for transferring the medium; do not pour directly from the bottle.[9]
o Keep bottles and flasks capped when not in immediate use.[9]

Handling Powdered M199:

» Wear a protective mask to avoid inhaling the powder.[2][3]

+ Handle the powder in a designated area, away from drafts, to minimize dust dispersal.
o When reconstituting, slowly add the powder to the water to avoid creating dust clouds.

Disposal Plan

Proper disposal of M199 and associated materials is critical to maintaining a safe and clean
laboratory environment.

o Used Liquid M199: Decontaminate by autoclaving or by adding a suitable disinfectant (e.g.,
10% bleach solution) before disposing of it down the drain with copious amounts of water.

o Contaminated Labware (pipettes, flasks, etc.): Place in a biohazard bag and decontaminate
by autoclaving before disposal.

o Used Gloves and Gowns: Dispose of in the appropriate laboratory waste stream.
Contaminated gloves should be disposed of in accordance with applicable laws and good
laboratory practices.[1]

Experimental Protocol: Aseptic Handling of M199
Medium

This protocol outlines the standard procedure for safely working with M199 medium in a cell
culture laboratory.

e Donning PPE: Before entering the cell culture area, put on a clean lab coat. Wash hands
thoroughly and then put on sterile gloves. Wear safety glasses.
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o Work Area Preparation: Disinfect the interior surfaces of the biological safety cabinet with
70% ethanol. Place all necessary sterile items inside the cabinet.

e Medium Handling:

o Warm the M199 medium to the appropriate temperature (typically 37°C) in a water bath.

[¢]

Before placing it in the BSC, wipe the bottle with 70% ethanol.

o

Inside the BSC, open the medium bottle and any other required containers.

[e]

Use a new sterile pipette to transfer the desired volume of M199.

o

After use, securely cap all containers.

e Post-Procedure:
o Remove all items from the BSC and disinfect the work surface again.
o Dispose of all waste materials according to the disposal plan.

» Doffing PPE: Remove gloves using the proper technique to avoid skin contact with the outer
surface. Remove the lab coat. Wash hands thoroughly before leaving the laboratory.

Below is a diagram illustrating the decision-making process for selecting the appropriate
personal protective equipment when handling M199.
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Caption: PPE selection workflow for handling M199.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Protective Measures for Handling M199 Cell
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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